Cas no 1553118-89-0 (5-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-2-carbonitrile)

• Product Name: 5-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-2-carbonitrile
• CAS No: 1553118-89-0
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• MDL: MFCD25705983
• CID: 4605697
• PubChem ID: 115487799
• Update Time: 2025-10-23

5-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-2-carbonitrile

• MDL： MFCD25705983
• Inchi： 1S/C11H10N4/c1-8-5-9(2)15(14-8)11-4-3-10(6-12)13-7-11/h3-5,7H,1-2H3
• InChI Key： XBQMOWKHEZYWQE-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=C(N2C(C)=CC(C)=N2)C=C1

Additional information on 5-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-2-carbonitrile

5-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-2-carbonitrile (CAS 1553118-89-0): A Versatile Chemical Building Block for Pharmaceutical and Material Science Applications

5-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-2-carbonitrile (CAS 1553118-89-0) is an important heterocyclic compound that has gained significant attention in recent years due to its unique structural features and broad application potential. This pyridine-pyrazole hybrid molecule combines the electronic properties of both pyridine and pyrazole rings, making it particularly valuable in medicinal chemistry and material science.

The compound's molecular structure features a pyridine-2-carbonitrile core substituted at the 5-position with a 3,5-dimethyl-1H-pyrazol-1-yl group. This specific arrangement creates an electron-rich system that can participate in various chemical transformations, serving as a versatile chemical building block for more complex molecular architectures. Researchers are particularly interested in its potential as a pharmaceutical intermediate and as a component in functional materials.

Recent studies have highlighted the growing importance of nitrogen-containing heterocycles like 5-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-2-carbonitrile in drug discovery. The compound's ability to form multiple hydrogen bonds and its favorable physicochemical properties make it an attractive scaffold for designing kinase inhibitors and other therapeutic agents. In 2023, several research groups reported its use in developing potential treatments for inflammatory diseases and certain types of cancer.

Beyond pharmaceutical applications, this compound has shown promise in materials science. Its conjugated system and electron-withdrawing carbonitrile group make it suitable for creating organic electronic materials. Some researchers are exploring its incorporation into OLED materials and organic semiconductors, where its thermal stability and electronic properties could offer advantages over traditional materials.

The synthesis of 5-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-2-carbonitrile typically involves the reaction of 5-halopyridine-2-carbonitrile with 3,5-dimethyl-1H-pyrazole under basic conditions. Recent advancements in green chemistry approaches have focused on optimizing this process to reduce environmental impact while maintaining high yields. These developments align with the growing industry demand for sustainable chemical synthesis methods.

Quality control for CAS 1553118-89-0 typically involves HPLC analysis, with purity standards often exceeding 98% for research-grade material. The compound's stability profile allows for long-term storage under appropriate conditions, making it convenient for both academic and industrial researchers. Many suppliers now offer custom synthesis services to meet the specific needs of different research programs.

From a commercial perspective, the market for specialty heterocyclic compounds like 5-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-2-carbonitrile has been growing steadily. The increasing demand for pharmaceutical intermediates and advanced materials has driven both production volumes and research interest. Several patent applications filed in 2022-2023 feature derivatives of this compound, indicating its ongoing relevance in innovation.

Researchers working with this compound should be aware of its spectral characteristics for proper identification. The 1H NMR spectrum typically shows characteristic peaks for the pyrazole methyl groups (around 2.3 ppm) and the pyridine protons (between 7.5-8.5 ppm). The carbonitrile group gives a strong absorption in the IR spectrum near 2230 cm⁻¹, which serves as a useful diagnostic feature.

In analytical applications, 5-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-2-carbonitrile has been used as a chromatographic standard and as a fluorescence probe in certain detection systems. Its well-defined physical properties and stability under various conditions make it suitable for these purposes. Some recent studies have explored its potential in chemical sensing applications, particularly for metal ion detection.

The future outlook for CAS 1553118-89-0 appears promising, with ongoing research uncovering new applications. As the pharmaceutical industry continues to explore targeted therapies and the materials science field develops more sophisticated organic electronic devices, compounds with this unique combination of structural features will likely remain in high demand. Researchers are particularly excited about its potential in covalent organic frameworks (COFs) and other advanced materials.

For those seeking more information about 5-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-2-carbonitrile, current literature suggests several promising research directions. These include further exploration of its biological activity, development of more efficient synthetic routes, and investigation of its photophysical properties for material applications. The compound's versatility ensures it will continue to be a valuable tool across multiple scientific disciplines.